molecular formula LuO4V-5 B576817 Lutetium vanadium tetraoxide CAS No. 13568-56-4

Lutetium vanadium tetraoxide

Cat. No.: B576817
CAS No.: 13568-56-4
M. Wt: 289.904
InChI Key: QDNIWLGZKQYASH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lutetium vanadium tetraoxide is a useful research compound. Its molecular formula is LuO4V-5 and its molecular weight is 289.904. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13568-56-4

Molecular Formula

LuO4V-5

Molecular Weight

289.904

IUPAC Name

lutetium(3+);oxygen(2-);vanadium

InChI

InChI=1S/Lu.4O.V/q+3;4*-2;

InChI Key

QDNIWLGZKQYASH-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[V].[Lu+3]

Origin of Product

United States

Preparation Methods

Reaction Parameters and Reactant Ratios

The most widely documented method for synthesizing Lu₂V₂O₇ involves a solid-state reaction between lutetium oxide (Lu₂O₃), vanadium trioxide (V₂O₃), and vanadium pentoxide (V₂O₅) under controlled conditions. The stoichiometric reaction proceeds as follows:

2Lu2O3+V2O3+V2O52Lu2V2O72 \, \text{Lu}2\text{O}3 + \text{V}2\text{O}3 + \text{V}2\text{O}5 \rightarrow 2 \, \text{Lu}2\text{V}2\text{O}_7

Key parameters for this reaction include:

Parameter Value
Temperature1400°C
AtmosphereArgon with O₂ pressure 2×10⁻⁵ bar
Reaction DurationNot specified (likely hours)
Reactant PurityHigh-grade (>99.9%)

The reactants are thoroughly mixed and heated in a refractory crucible to ensure homogeneity. The use of vanadium trioxide and pentoxide in a 1:1 molar ratio ensures complete conversion to the pyrochlore phase, avoiding intermediate vanadate formations.

Influence of Atmospheric Conditions

The argon atmosphere minimizes oxidation of vanadium species, while the trace oxygen pressure (2×10⁻⁵ bar) stabilizes the vanadium oxidation states (V³⁺ and V⁵⁺) required for Lu₂V₂O₇ formation. Deviations in oxygen partial pressure can lead to non-stoichiometric phases, such as LuVO₃ or LuVO₄, which lack the desired pyrochlore structure.

Phase Purity and Structural Analysis

X-ray Diffraction (XRD) Characterization

Post-synthesis, X-ray diffraction confirms the pyrochlore structure (space group Fd-3m), with lattice parameters consistent with literature. Secondary phases are absent when the reaction conditions are strictly maintained, underscoring the method’s reliability.

Morphological Control

While the solid-state method yields polycrystalline powders, recent studies suggest that post-annealing at 1200°C in inert atmospheres can enhance crystallite size uniformity. However, this remains underexplored for Lu₂V₂O₇ specifically .

Q & A

Q. How does BiVO₄ compare to other vanadium oxides (e.g., V₂O₅, V₂O₃) in terms of electronic properties and stability?

  • Comparative Analysis:
  • V₂O₅: Wider bandgap (~2.7 eV), higher thermal stability.
  • V₂O₃: Metallic conductivity, unsuitable for photocatalysis.
  • Methodology: Conduct accelerated aging tests (85°C/85% RH) to assess BiVO₄’s stability against deliquescent V₂O₅ .

Disclaimer: The compound "Lutetium vanadium tetraoxide" is not explicitly discussed in the provided evidence. This FAQ instead focuses on bismuth vanadium tetraoxide (BiVO₄) , a well-studied analog with established research methodologies. Researchers are advised to verify the target compound’s nomenclature and properties.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.